Cas no 83665-79-6 (4-(3-aminoprop-1-en-1-yl)phenol)

• Product Name: 4-(3-aminoprop-1-en-1-yl)phenol
• CAS No: 83665-79-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5805044
• PubChem ID: 15579983
• Update Time: 2025-10-28

4-(3-aminoprop-1-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-1-yl)phenol
• EN300-1833942
• AKOS006362572
• 83665-79-6
• SCHEMBL10421204
• coumarylamine
• SCHEMBL3526329

• Inchi： 1S/C9H11NO/c10-7-1-2-8-3-5-9(11)6-4-8/h1-6,11H,7,10H2/b2-1+
• InChI Key： PYUVQTNSFBXSCW-OWOJBTEDSA-N
• SMILES： OC1C=CC(=CC=1)/C=C/CN

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-(3-aminoprop-1-en-1-yl)phenol

Introduction to 4-(3-aminoprop-1-en-1-yl)phenol (CAS No. 83665-79-6)

4-(3-aminoprop-1-en-1-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 83665-79-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This aromatic amine derivative exhibits a unique structural framework that positions it as a valuable intermediate in the development of various therapeutic agents. The compound’s molecular architecture, featuring both an aromatic phenolic ring and an aliphatic amine side chain, contributes to its versatility in chemical transformations and biological interactions.

The synthesis of 4-(3-aminoprop-1-en-1-yl)phenol involves meticulous steps that highlight the compound’s reactivity and synthetic potential. The presence of the vinyl group (propenyl) and the amine functionality allows for diverse functionalization, making it a key building block in medicinal chemistry. Researchers have leveraged these properties to explore its role in designing novel molecules with potential applications in drug discovery.

In recent years, 4-(3-aminoprop-1-en-1-yl)phenol has garnered attention for its pharmacological properties. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymatic pathways, which could be beneficial in addressing inflammatory and oxidative stress-related conditions. The phenolic hydroxyl group and the amine moiety are particularly noteworthy, as they can participate in hydrogen bonding and ionic interactions, enhancing binding affinity to biological targets.

One of the most compelling aspects of 4-(3-aminoprop-1-en-1-yl)phenol is its role in the development of targeted therapies. Researchers are investigating its potential as a precursor for small-molecule drugs that can modulate specific disease pathways. For instance, preliminary studies suggest that derivatives of this compound may interfere with protein-protein interactions involved in cancer progression, offering a promising avenue for further exploration.

The chemical reactivity of 4-(3-aminoprop-1-en-1-yl)phenol also makes it a valuable tool in synthetic organic chemistry. Its ability to undergo various reactions, such as nucleophilic addition, condensation, and oxidation, allows chemists to construct more complex molecules with tailored properties. This flexibility is particularly advantageous in the context of drug design, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

Advances in computational chemistry have further enhanced the understanding of 4-(3-aminoprop-1-en-1-yl)phenol’s behavior. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers predict and optimize its pharmacological activity. These computational approaches complement experimental work, enabling a more efficient development process for new therapeutic agents.

The pharmaceutical industry has taken note of 4-(3-aminoprop-1-en-1-yl)phenol’s potential, leading to increased investment in related research and development programs. Companies are exploring ways to incorporate this compound into novel drug candidates, with a focus on improving efficacy and reducing side effects. Collaborative efforts between academia and industry are driving innovation, paving the way for new treatments across various therapeutic areas.

Future directions in the study of 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene)-derived compounds like 4-(3-amino-propene) include exploring its role in personalized medicine. By understanding how individual genetic profiles influence responses to this compound, researchers can develop more personalized treatment strategies that maximize therapeutic benefits while minimizing adverse effects.

In conclusion,4-(3-a-mino-propenyl)phenol (CAS No. 836657966) represents a fascinating subject of study with significant implications for pharmaceutical chemistry and drug development. Its unique structural features and versatile reactivity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound,its importance is likely to grow, contributing to advancements in medicine and improving patient outcomes worldwide.